Cas no 848659-86-9 (2-[[(2,4-Dichlorophenyl)methyl]amino]-2-oxoethyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate)

• Product Name: 2-[[(2,4-Dichlorophenyl)methyl]amino]-2-oxoethyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate
• CAS No: 848659-86-9
• MF: C₁₅H₈Cl₆N₂O₃
• MW: 476.953618049622
• CID: 5454556
• PubChem ID: 4854284
• Update Time: 2025-07-20

2-[[(2,4-Dichlorophenyl)methyl]amino]-2-oxoethyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Z16407204
• EN300-26601154
• AKOS007938171
• {[(2,4-DICHLOROPHENYL)METHYL]CARBAMOYL}METHYL 3,4,5,6-TETRACHLOROPYRIDINE-2-CARBOXYLATE
• [2-[(2,4-dichlorophenyl)methylamino]-2-oxoethyl] 3,4,5,6-tetrachloropyridine-2-carboxylate
• 848659-86-9
• 2-[[(2,4-Dichlorophenyl)methyl]amino]-2-oxoethyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate

• Inchi： 1S/C15H8Cl6N2O3/c16-7-2-1-6(8(17)3-7)4-22-9(24)5-26-15(25)13-11(19)10(18)12(20)14(21)23-13/h1-3H,4-5H2,(H,22,24)
• InChI Key： JFBQFZIUMWASRA-UHFFFAOYSA-N
• SMILES： C1(C(OCC(NCC2=CC=C(Cl)C=C2Cl)=O)=O)=NC(Cl)=C(Cl)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 475.863658g/mol
• Monoisotopic Mass: 473.866608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.633±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 666.4±55.0 °C(Predicted)
• pka: 12.12±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-[[(2,4-Dichlorophenyl)methyl]amino]-2-oxoethyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate

Introduction to 2-[[(2,4-Dichlorophenyl)methyl]amino]-2-oxoethyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate (CAS No. 848659-86-9)

2-[[(2,4-Dichlorophenyl)methyl]amino]-2-oxoethyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate, identified by its CAS number 848659-86-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core and multiple functional groups that contribute to its unique chemical properties and biological activities.

The structural composition of 2-[[(2,4-Dichlorophenyl)methyl]amino]-2-oxoethyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate is notable for its complexity. The presence of a 3,4,5,6-tetrachloro-pyridine moiety and an N-substituted amine group linked to an ester functionality creates a molecule with potential for diverse interactions with biological targets. Specifically, the (2,4-dichlorophenyl)methyl group introduces lipophilicity and electronic properties that can modulate the compound's binding affinity and selectivity.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their therapeutic applications. The pyridine scaffold is particularly prominent in drug discovery due to its prevalence in biologically active molecules. Studies have demonstrated that pyridine derivatives can exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The 3,4,5,6-tetrachloro-pyridine moiety in this compound may enhance its ability to interact with specific enzymes or receptors by increasing its electron-withdrawing nature.

The amine group in the molecule serves as a key pharmacophore that can participate in hydrogen bonding interactions with biological targets. This feature is particularly important in drug design, as it allows the compound to form stable complexes with proteins or nucleic acids. Additionally, the ester functionality at the 2-oxoethyl position introduces another layer of chemical reactivity that could be exploited for further derivatization or bioconjugation strategies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular docking studies have been employed to explore the binding modes of 2-[[(2,4-Dichlorophenyl)methyl]amino]-2-oxoethyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate to various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. For instance, preliminary data indicate potential interactions with kinases and transcription factors that are critical for maintaining cellular homeostasis.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include chlorination reactions to introduce the tetrachloro-pyridine moiety and nucleophilic substitution reactions to install the amine and ester functionalities. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been explored to enhance reaction efficiency and selectivity.

In terms of pharmaceutical development, the potential therapeutic applications of 2-[[(2,4-Dichlorophenyl)methyl]amino]-2-oxoethyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate are still under investigation. However， preclinical studies have shown promise in several disease models. For example，in vitro assays have revealed inhibitory effects on inflammatory cytokines production， suggesting its utility in treating chronic inflammatory disorders. Furthermore，in vivo studies in animal models have demonstrated anti-proliferative effects on certain cancer cell lines， indicating its potential as an anti-cancer agent.

The development of novel drug candidates often requires extensive characterization using spectroscopic techniques such as NMR spectroscopy， mass spectrometry， and X-ray crystallography. These methods provide detailed information about the molecular structure and conformation of the compound， which is essential for understanding its biological activity. Additionally， physicochemical property studies， including solubility， stability， and pharmacokinetic profiles， are crucial for assessing its feasibility as a drug candidate.

As research continues to evolve， interdisciplinary approaches combining organic chemistry， medicinal chemistry， and computational biology are becoming increasingly prevalent. These integrative strategies allow for more efficient identification and optimization of lead compounds like 2-[[(2,4-Dichlorophenyl)methyl]amino]-2-oxoethyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms， scientists can accelerate the process of translating laboratory findings into clinical applications.

The future prospects for this compound remain promising as ongoing research aims to elucidate its mechanism of action and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing these studies from benchside to bedside. As our understanding of complex biological systems continues to grow， molecules like 848659-86-9 will play a pivotal role in shaping the next generation of therapeutics.